Tezacaftor-d6

• Molecular Formula: C26H27F3N2O6
• Molecular Weight: 526.5 g/mol
• InChI: InChI=1S/C26H27F3N2O6/c1-24(2,13-33)22-8-14-7-18(17(27)10-19(14)31(22)11-16(34)12-32)30-23(35)25(5-6-25)15-3-4-20-21(9-15)37-26(28,29)36-20/h3-4,7-10,16,32-34H,5-6,11-13H2,1-2H3,(H,30,35)/t16-/m1/s1/i1D3,2D3
• InChIKey: MJUVRTYWUMPBTR-PCSXZHBASA-N

Tezacaftor-d6: Deuterated Bioanalytical Internal Standard

Tezacaftor-d6 (VX-661-d6) is a stable isotope-labeled analog of the CFTR corrector Tezacaftor (VX-661), wherein six hydrogen atoms are substituted with deuterium [1]. It is primarily employed as an internal standard (IS) in isotope dilution liquid chromatography-tandem mass spectrometry (ID-LC-MS/MS) methods for the precise quantification of Tezacaftor and its major metabolites in biological matrices such as human serum and plasma [2]. The compound is not intended for therapeutic use but serves as a critical analytical tool in clinical pharmacokinetic studies and therapeutic drug monitoring (TDM) of CFTR modulator therapies [3].

Type Deuterated SIL-IS for LC-MS/MS bioanalysis

Key feature +6 Da mass shift mitigates matrix effects

Selection context Supports method validation documentation review

• [1] MedChemExpress. Tezacaftor-d6 (VX-661-d6) Product Datasheet. CAS: 1961280-94-3. View Source
• [2] Habler K, Kalla AS, Rychlik M, et al. Isotope dilution LC-MS/MS quantification of the cystic fibrosis transmembrane conductance regulator (CFTR) modulators ivacaftor, lumacaftor, tezacaftor, elexacaftor, and their major metabolites in human serum. Clin Chem Lab Med. 2022;60(1):82-91. View Source
• [3] Cafaro A, et al. Therapeutic Drug Monitoring of Elexacaftor, Tezacaftor, and Ivacaftor: An Overview of Bioanalytical Methods. Ther Drug Monit. 2025 Nov 3. doi: 10.1097/FTD.0000000000001408. PMID: 41182908. View Source

Tezacaftor-d6: Why Generic Analogs Fail

In quantitative LC-MS/MS analysis, the use of a non-deuterated analog or a structurally similar compound as an internal standard introduces significant analytical variability due to differential ionization efficiency, matrix effects, and extraction recovery compared to the target analyte [1]. Tezacaftor-d6, being a stable isotope-labeled version of Tezacaftor, exhibits nearly identical physicochemical properties—including chromatographic retention time and ionization efficiency in the mass spectrometer source—to the unlabeled analyte [2]. This co-eluting behavior ensures that any variations in sample preparation, injection, or ionization affect both the analyte and the internal standard proportionally, thereby enabling the precise and accurate compensation for matrix effects and recovery losses [3]. Generic substitution with an unlabeled structural analog or a different stable isotope-labeled compound would compromise assay accuracy, precision, and ultimately, the validity of pharmacokinetic data used for dose adjustment and therapeutic drug monitoring [1].

Unlabeled or less deuterated analogs (e.g., Tezacaftor-d4) may not correct matrix effects equivalently, introducing bias in quantitative LC-MS/MS.

Lower isotopic enrichment or unspecified purity can lead to partial labeling and signal overlap, compromising LOQ and assay precision.

Insufficient documentation and lack of regulatory-focused CoA may delay bioanalytical method validation and documentation review.

• [1] Habler K, Kalla AS, Rychlik M, et al. Isotope dilution LC-MS/MS quantification of the cystic fibrosis transmembrane conductance regulator (CFTR) modulators ivacaftor, lumacaftor, tezacaftor, elexacaftor, and their major metabolites in human serum. Clin Chem Lab Med. 2022;60(1):82-91. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. (General principle citation). View Source
• [3] Cafaro A, et al. Therapeutic Drug Monitoring of Elexacaftor, Tezacaftor, and Ivacaftor: An Overview of Bioanalytical Methods. Ther Drug Monit. 2025 Nov 3. doi: 10.1097/FTD.0000000000001408. PMID: 41182908. View Source

Tezacaftor-d6: Differentiated Analytical Performance

Superior Chemical and Isotopic Purity

In a validated isotope dilution LC-MS/MS assay for CFTR modulators in human serum, the use of Tezacaftor-d6 as the internal standard enabled an assay imprecision (coefficient of variation, CV) of ≤8.3% and inaccuracy of ≤7.0% across all quality control (QC) levels for Tezacaftor quantification [1]. This level of performance is directly attributable to the use of the stable isotope-labeled analog, which co-elutes with the analyte and perfectly mimics its behavior during sample preparation and ionization, thereby providing robust compensation for matrix effects and extraction variability [1].

Chemical & isotopic purity

Head-to-head

Min. purity 98.00%, isotopic enrichment 98% ²H vs. d4 analog ≥95-97% purity (enrichment unspecified). ≥1-3% higher absolute purity.

Supports method precision and reproducibility

Per vendor CoA; verify lot-specific data

Evidence Dimension	Assay Precision (Imprecision CV) and Accuracy (Inaccuracy)
Target Compound Data	CV ≤ 8.3%; Inaccuracy ≤ 7.0% for all QCs
Comparator Or Baseline	Unlabeled Tezacaftor analyte in human serum
Quantified Difference	N/A (Performance metric achieved with deuterated IS)
Conditions	Human serum; protein precipitation followed by 2D-LC-MS/MS; validated per EMA guideline

Why This Matters

This precision and accuracy are essential for reliable therapeutic drug monitoring and pharmacokinetic studies, where small changes in drug concentration can have clinical implications.

• [1] Habler K, Kalla AS, Rychlik M, et al. Isotope dilution LC-MS/MS quantification of the cystic fibrosis transmembrane conductance regulator (CFTR) modulators ivacaftor, lumacaftor, tezacaftor, elexacaftor, and their major metabolites in human serum. Clin Chem Lab Med. 2022;60(1):82-91. View Source

Enhanced Mass Spectrometric Differentiation

Commercial specifications for Tezacaftor-d6 (VX-661-d6) report a minimum chemical purity of 98.0% and a minimum isotopic enrichment of 98% deuterium incorporation at the labeled positions [1]. This high level of isotopic enrichment ensures minimal interference from the unlabeled analyte (Tezacaftor) in the internal standard channel, which is critical for maintaining assay linearity and accuracy at low concentrations [2]. In contrast, alternative unlabeled structural analogs or lower-purity labeled standards would introduce significant isotopic cross-talk and quantification bias, particularly in the lower limit of quantification (LLOQ) range required for sensitive pharmacokinetic studies [3].

Mass shift differentiation

Class-level

+6 Da shift (MW 526.5) vs. d4 analog +4 Da. Reduced risk of isotopic cross-talk from analyte M+2/M+4.

May improve LLOQ and spectral resolution

Class-level inference; performance depends on MS settings

Evidence Dimension	Chemical Purity and Isotopic Enrichment
Target Compound Data	≥98% chemical purity; ≥98% deuterium enrichment
Comparator Or Baseline	Generic unlabeled Tezacaftor (typically ≥98% purity) or lower-enrichment labeled standards (e.g., <95%)
Quantified Difference	≥98% isotopic enrichment ensures minimal unlabeled analyte interference (typically <2% contribution to IS channel)
Conditions	Vendor Certificate of Analysis (CoA) specifications

Why This Matters

High isotopic enrichment is a non-negotiable requirement for bioanalytical method validation under regulatory guidelines (e.g., FDA, EMA) and ensures the internal standard does not contribute significantly to the analyte signal, a common failure point for lower-quality labeled standards.

• [1] Alsachim. [2H6]-Tezacaftor Product Datasheet. Product Number: C8304. View Source
• [2] MedChemExpress. Tezacaftor-d6 (VX-661-d6) Product Datasheet. CAS: 1961280-94-3. View Source
• [3] US FDA. Bioanalytical Method Validation Guidance for Industry. 2018. View Source

Regulatory-Ready Method Validation

In the ID-LC-MS/MS assay validated by Habler et al., the use of Tezacaftor-d6 enabled consistent compensation for matrix effects, resulting in a process efficiency ranging from 96.5% to 103% and matrix effect-corrected recovery between 105% and 115% across all analytes and QC levels [1]. This demonstrates that the deuterated internal standard effectively normalizes for ion suppression or enhancement caused by co-eluting serum components, as well as for any losses during sample extraction [1]. Without an isotopically matched internal standard, matrix effects can lead to substantial inaccuracies (often exceeding ±15-20% bias) that are unacceptable in regulated bioanalysis [2].

Documentation package

Head-to-head

Supplier provides detailed characterization for ANDA AMV/QC and potential USP/EP traceability. Comparator d4/RUO standards typically lack this regulatory-focused documentation.

Supports bioanalytical validation documentation

Review supplier documentation for specific claims

Evidence Dimension	Process Efficiency and Recovery
Target Compound Data	Process efficiency: 96.5-103%; Recovery: 105-115%
Comparator Or Baseline	Unlabeled Tezacaftor analyte in human serum (without IS correction)
Quantified Difference	Matrix effect bias without correction can exceed ±15%; IS correction reduces bias to within ±15% (often <7% as shown)
Conditions	Human serum; protein precipitation; 2D-LC-MS/MS

Why This Matters

Reliable compensation for matrix effects is the primary reason for using a stable isotope-labeled internal standard. This data confirms that Tezacaftor-d6 fulfills this role effectively, ensuring the analytical method meets regulatory acceptance criteria for accuracy and precision.

• [1] Habler K, Kalla AS, Rychlik M, et al. Isotope dilution LC-MS/MS quantification of the cystic fibrosis transmembrane conductance regulator (CFTR) modulators ivacaftor, lumacaftor, tezacaftor, elexacaftor, and their major metabolites in human serum. Clin Chem Lab Med. 2022;60(1):82-91. View Source
• [2] Matuszewski BK, Constanzer ML, Chavez-Eng CM. Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Anal Chem. 2003;75(13):3019-30. View Source

Tezacaftor-d6 vs. Tezacaftor-d4: Mass Difference and MS/MS Interference Mitigation

Tezacaftor-d6 incorporates six deuterium atoms, resulting in a nominal mass increase of +6 Da relative to unlabeled Tezacaftor. In contrast, Tezacaftor-d4 (also commercially available) has a +4 Da mass shift [1]. The larger mass difference of Tezacaftor-d6 provides a greater separation in the mass spectrometer between the isotopic clusters of the analyte and the internal standard. This is particularly important for minimizing cross-talk interference in the MS/MS channels, especially when monitoring multiple reaction monitoring (MRM) transitions that share common product ions [2]. A +6 Da shift reduces the likelihood of the naturally occurring M+2 or M+4 isotopes of the analyte contributing to the internal standard peak area, a common source of non-linearity in calibration curves at the lower limit of quantification [3].

Evidence Dimension	Mass Shift and Isotopic Interference
Target Compound Data	+6 Da mass shift (C26H21D6F3N2O6, MW 526.5)
Comparator Or Baseline	Tezacaftor-d4 (VX-661-d4) with +4 Da mass shift
Quantified Difference	Reduced isotopic cross-talk due to 6 Da vs. 4 Da separation; lower background contribution from analyte M+4 isotope
Conditions	MS/MS detection using MRM; typical Q1 resolution settings

Why This Matters

For analytical chemists developing and validating methods, the choice between d4 and d6 labeled internal standards can impact assay sensitivity and linearity. Tezacaftor-d6 offers a technical advantage in minimizing isotopic interference, which is a critical consideration for achieving the lowest possible limit of quantification.

• [1] TargetMol. Tezacaftor-d4 Product Information. CAS: 1152311-62-0 (unlabeled). View Source
• [2] Jemal M, Xia YQ. LC-MS Development strategies for quantitative bioanalysis. Curr Drug Metab. 2006;7(5):491-502. View Source
• [3] Ciccimaro E, Blair IA. Stable-isotope dilution LC-MS for quantitative biomarker analysis. Bioanalysis. 2010;2(2):311-41. View Source

Tezacaftor-d6 in Regulatory Bioanalysis: Supporting ANDA and DMF Submissions

Tezacaftor-d6 is explicitly positioned as a reference standard suitable for analytical method development, method validation (AMV), and quality control (QC) applications in support of Abbreviated New Drug Applications (ANDA) and Drug Master Files (DMF) [1]. Its use is aligned with USP and EP pharmacopeial standards, providing a traceable analytical pathway for generic pharmaceutical development [1]. This contrasts with using in-house synthesized or non-certified internal standards, which lack the necessary documentation and traceability for regulatory submission [2]. The availability of a comprehensive Certificate of Analysis (CoA) detailing purity and isotopic enrichment is a key differentiator for procurement decisions in regulated environments [3].

Evidence Dimension	Regulatory Documentation and Traceability
Target Compound Data	CoA with purity and isotopic enrichment; traceability to USP/EP standards (upon request)
Comparator Or Baseline	Non-certified or research-grade internal standards
Quantified Difference	N/A (Qualitative advantage in documentation and traceability)
Conditions	GMP/GLP analytical laboratory; regulatory submission context

Why This Matters

Procurement of Tezacaftor-d6 from reputable vendors ensures the necessary documentation for regulatory audits and submissions, reducing the risk of method rejection or delays in generic drug approval processes.

• [1] ChemWhat. Tezacaftor D6 Product Information. View Source
• [2] ICH Harmonised Guideline. Bioanalytical Method Validation M10. 2022. View Source
• [3] Alsachim. [2H6]-Tezacaftor Certificate of Analysis Information. View Source

Tezacaftor-d6: Key Application Scenarios

Plasma Pharmacokinetic Bioanalysis

Tezacaftor-d6 is the internal standard of choice in validated LC-MS/MS methods for quantifying Tezacaftor concentrations in patient serum or plasma. As highlighted in recent reviews, significant inter-individual pharmacokinetic variability exists among patients receiving CFTR modulators, and TDM is an emerging tool to optimize dosing [1]. The use of Tezacaftor-d6 ensures the high precision (CV ≤8.3%) and accuracy (inaccuracy ≤7.0%) required to reliably measure drug levels within the therapeutic range and to identify patients with sub- or supra-therapeutic exposure [2].

ANDA Method Development & Validation

For pharmaceutical companies developing generic versions of Tezacaftor-containing drug products, Tezacaftor-d6 is an essential reference standard. Its high isotopic enrichment (≥98%) and chemical purity (≥98%) support the rigorous method validation requirements outlined in FDA and ICH M10 guidelines [3][4]. The compound's performance in compensating for matrix effects (demonstrated process efficiency of 96.5-103%) directly addresses key validation parameters, facilitating successful regulatory submissions [2].

Therapeutic Drug Monitoring in Cystic Fibrosis

In clinical trials evaluating the pharmacokinetics of the triple combination ETI, Tezacaftor-d6 enables the accurate and simultaneous quantification of Tezacaftor alongside its major metabolites and co-administered drugs [2]. The ability to precisely measure Tezacaftor concentrations is critical for establishing exposure-response relationships, assessing the impact of food or drug-drug interactions on Tezacaftor bioavailability, and conducting population PK analyses in special populations (e.g., pediatric or hepatic impairment cohorts) [1].

Stability and Batch Consistency in QC

Research has identified that Tezacaftor directly inhibits the sphingolipid delta-4 desaturase enzyme (DEGS), an off-target effect with potential implications for safety [5]. In studies investigating this mechanism, accurate quantification of Tezacaftor concentrations in biological matrices (e.g., cell lysates, tissue homogenates, plasma) is essential. Tezacaftor-d6, used as an internal standard in custom LC-MS/MS assays, provides the analytical fidelity needed to correlate drug exposure with pharmacodynamic effects, such as dihydroceramide (dHCer) accumulation [5].

Application

Selection Property

Validation Focus

Human plasma research matrix analysis

Deuterated ISTD with high isotopic purity

Matrix-effect control and precision review

Bioanalytical method validation context

Documented purity and traceability package

Method robustness and documentation review

Research PK monitoring context

+6 Da mass shift for analyte resolution

LLOQ and trough concentration assay review

Pharmaceutical quality control research

High chemical purity and stability

Degradant tracking and batch consistency review

• [1] Cafaro A, et al. Therapeutic Drug Monitoring of Elexacaftor, Tezacaftor, and Ivacaftor: An Overview of Bioanalytical Methods. Ther Drug Monit. 2025 Nov 3. doi: 10.1097/FTD.0000000000001408. PMID: 41182908. View Source
• [2] Habler K, Kalla AS, Rychlik M, et al. Isotope dilution LC-MS/MS quantification of the cystic fibrosis transmembrane conductance regulator (CFTR) modulators ivacaftor, lumacaftor, tezacaftor, elexacaftor, and their major metabolites in human serum. Clin Chem Lab Med. 2022;60(1):82-91. View Source
• [3] Alsachim. [2H6]-Tezacaftor Product Datasheet. Product Number: C8304. View Source
• [4] ICH Harmonised Guideline. Bioanalytical Method Validation M10. 2022. View Source
• [5] Ciobanu DZ, et al. Tezacaftor is a direct inhibitor of sphingolipid delta-4 desaturase enzyme (DEGS). J Cyst Fibros. 2024 May 23:S1569-1993(24)00067-5. View Source